Cas no 2138052-72-7 (1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138052-72-7
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5796356
• PubChem ID: 165489292
• Update Time: 2025-07-23

1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine
• EN300-1137485
• 2138052-72-7

• Inchi： 1S/C9H16N4O/c1-2-13-8(9(10)11-12-13)7-3-5-14-6-4-7/h7H,2-6,10H2,1H3
• InChI Key： ZMHDGVVMAMWBQJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(N)N=NN2CC)CC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Additional information on 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138052-72-7): Structure, Applications, and Research Insights

The compound 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138052-72-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a 1,2,3-triazole ring with an oxane (tetrahydropyran) moiety, offering versatile reactivity and potential bioactivity. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, while addressing frequently searched queries such as "triazole derivatives in drug discovery" and "oxane-containing bioactive compounds."

From a structural perspective, the 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine scaffold features a 1,2,3-triazol-4-amine core, which is known for its hydrogen-bonding capabilities and metabolic stability. The oxan-4-yl group enhances lipophilicity, a critical factor in optimizing drug-like properties. Researchers investigating "click chemistry in heterocyclic synthesis" often highlight this compound as a case study due to its efficient preparation via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique widely discussed in forums on "green chemistry methodologies."

In pharmaceutical contexts, derivatives of 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine are explored for their potential as kinase inhibitors or antimicrobial agents. Recent publications correlate its structural motifs with trends in "fragment-based drug design" and "scaffold hopping strategies." Notably, the ethyl substitution at the triazole's 1-position improves pharmacokinetic profiles, a topic frequently queried in searches like "N-alkylation effects on drug bioavailability." Computational studies further suggest interactions with biological targets such as enzymes involved in inflammation, aligning with interest in "small-molecule anti-inflammatory agents."

Beyond therapeutics, this compound finds utility in material science, particularly in the development of functionalized polymers and ligands for catalysis. Its oxane ring contributes to conformational rigidity, a property leveraged in designs for "supramolecular architectures"—a trending topic in nanotechnology circles. Analytical challenges, such as HPLC method development for triazole-amine analogs, are also discussed in chromatography-focused communities, reflecting searches like "HPLC separation of polar heterocycles."

Environmental and safety profiles of CAS 2138052-72-7 are rigorously evaluated, with data indicating low ecotoxicity—a key consideration for industries prioritizing "sustainable chemical manufacturing." Regulatory databases classify it as non-hazardous under standard handling conditions, addressing common concerns about "safe handling of amine derivatives."

Ongoing research explores novel derivatives of 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine, particularly in hybrid molecules combining triazole and oxane pharmacophores. Such innovations respond to market demands for "multitarget therapeutics" and "privileged structures in medicinal chemistry." Patent analyses reveal growing IP activity around related structures, underscoring commercial potential.

In summary, 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-amine exemplifies the intersection of synthetic accessibility and functional diversity. Its study addresses pressing questions in "structure-activity relationship (SAR) optimization" and "heterocyclic compound scalability," making it a compelling subject for academic and industrial researchers alike.